Covalent triazine framework-supported palladium nanoparticles for catalytic hydrogenation of N-heterocycles†
Journal of Materials Chemistry A Pub Date: 2015-07-03 DOI: 10.1039/C5TA03056K
Abstract
A covalent triazine framework (CTF) with high surface area, large amount of nitrogen functionalities, and high porosity and basicity was employed as a support for palladium nanoparticles (NPs). A well-dispersed Pd/CTF-1 catalyst with uniform distribution of Pd particles was successfully synthesized in the present study. The as-prepared 4% Pd/CTF-1 catalyst showed a markedly improved activity in the hydrogenation of N-heterocyclic compounds compared to the activated carbon (AC)-supported catalyst, i.e., the Pd/CTF-1 catalyst exhibits ca. 3.6 times faster reaction than Pd/AC in the hydrogenation of N-methylpyrrole. Characterization of Pd/CTF indicated electron donation from the N in CTF to the metallic Pd NPs, showing intensified electronic interaction between the Pd NPs and CTF support, which is responsible for the enhanced activities for the catalytic hydrogenation of N-heterocycles.
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Journal Nameļ¼Journal of Materials Chemistry A
Research Products
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CAS no.: 119823-35-7
